Cas no 1824583-55-2 (2-Bromo-6-fluoro-3-(methylsulfanyl)benzoic acid)

• Product Name: 2-Bromo-6-fluoro-3-(methylsulfanyl)benzoic acid
• CAS No: 1824583-55-2
• MF: C₈H₆BrFO₂S
• MW: 265.099443912506
• CID: 4764323
• Update Time: 2025-07-21

2-Bromo-6-fluoro-3-(methylsulfanyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-fluoro-3-(methylsulfanyl)benzoic acid
• 2-bromo-6-fluoro-3-(methylthio)benzoic acid

• Inchi： 1S/C8H6BrFO2S/c1-13-5-3-2-4(10)6(7(5)9)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： YXYNAVIINRCIBN-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C=1C(=O)O)F)SC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 2.8
• Topological Polar Surface Area: 62.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on 2-Bromo-6-fluoro-3-(methylsulfanyl)benzoic acid

Introduction to 2-Bromo-6-fluoro-3-(methylsulfanyl)benzoic acid (CAS No. 1824583-55-2)

2-Bromo-6-fluoro-3-(methylsulfanyl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1824583-55-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This benzoic acid derivative features a unique structural configuration, incorporating bromine, fluorine, and methylsulfanyl substituents, which endow it with distinct chemical properties and potential biological activities. The compound's molecular structure consists of a benzoic acid core substituted with a bromine atom at the 2-position, a fluorine atom at the 6-position, and a methylsulfanyl group at the 3-position. Such a substitution pattern not only influences its electronic distribution but also modulates its reactivity and interaction with biological targets.

The synthesis of 2-Bromo-6-fluoro-3-(methylsulfanyl)benzoic acid involves multi-step organic transformations, typically starting from commercially available aromatic precursors. The introduction of the bromine and fluorine atoms is often achieved through halogenation reactions, while the incorporation of the methylsulfanyl group requires thioetherification or related sulfur-containing reactions. The precise control of reaction conditions is crucial to ensure high yield and purity, as side reactions can lead to undesired byproducts. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitutions, have been employed to enhance the efficiency and selectivity of these transformations.

Recent advancements in computational chemistry have facilitated the rapid design and optimization of 2-Bromo-6-fluoro-3-(methylsulfanyl)benzoic acid derivatives for pharmaceutical applications. Molecular modeling techniques, including density functional theory (DFT) calculations and molecular dynamics simulations, have been instrumental in predicting the compound's binding affinity to various biological targets. These studies have revealed that the presence of bromine and fluorine atoms enhances hydrophobic interactions, while the methylsulfanyl group contributes to hydrogen bonding capabilities. Such insights have guided the development of novel analogs with improved pharmacokinetic profiles.

In the realm of medicinal chemistry, 2-Bromo-6-fluoro-3-(methylsulfanyl)benzoic acid has been investigated for its potential therapeutic effects in several disease models. Preliminary in vitro studies suggest that this compound exhibits inhibitory activity against certain enzymes and receptors implicated in inflammation, cancer, and neurodegenerative disorders. For instance, its structural motif resembles known pharmacophores found in nonsteroidal anti-inflammatory drugs (NSAIDs), suggesting potential anti-inflammatory properties. Additionally, its interaction with microsomal enzymes has been explored to assess its metabolic stability and drug-drug interaction potential.

The fluorinated aromatic ring in 2-Bromo-6-fluoro-3-(methylsulfanyl)benzoic acid is particularly noteworthy due to its ability to modulate metabolic pathways. Fluorine substitution is a common strategy in drug design to enhance bioavailability and resistance to enzymatic degradation. Studies have demonstrated that fluorine atoms can influence electron density distribution, leading to stronger binding affinities with biological targets. Furthermore, fluorinated benzoic acids have shown promise in photodynamic therapy applications due to their ability to generate reactive oxygen species upon light irradiation.

Recent clinical trials have begun to explore the efficacy of 2-Bromo-6-fluoro-3-(methylsulfanyl)benzoic acid derivatives in treating specific pathological conditions. While initial results are promising, further research is needed to fully elucidate its mechanism of action and long-term safety profile. Combination therapies involving this compound with other pharmacological agents are also being investigated to synergistically enhance therapeutic outcomes. The growing body of evidence supporting the potential of 2-Bromo-6-fluoro-3-(methylsulfanyl)benzoic acid underscores its significance as a lead compound in drug discovery programs.

The industrial production of 2-Bromo-6-fluoro-3-(methylsulfanyl)benzoic acid requires stringent quality control measures to ensure consistency and compliance with regulatory standards. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to verify purity and structural integrity. Process optimization efforts focus on minimizing waste generation and improving yield through green chemistry principles. Sustainable synthetic routes are being developed to align with global environmental regulations while maintaining cost-effectiveness for large-scale manufacturing.

The future prospects for 2-Bromo-6-fluoro-3-(methylsulfanyl)benzoic acid are promising, with ongoing research aimed at expanding its therapeutic applications. Exploration into its role as an intermediate for more complex drug molecules is underway, leveraging its versatile structural framework. Collaborative efforts between academia and industry are expected to accelerate the translation of laboratory findings into clinical practice. As our understanding of molecular interactions continues to evolve, compounds like 2-Bromo-6-fluoro-3-(methylsulfanyl)benzoic acid will remain at the forefront of innovation in pharmaceutical chemistry.